Cas no 1864125-83-6 (1-(5-amino-2-fluorophenyl)pentan-1-one)

1-(5-Amino-2-fluorophenyl)pentan-1-one is a fluorinated aromatic ketone compound featuring both an amino and a fluoro substituent on the phenyl ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the electron-donating amino group and electron-withdrawing fluorine atom enhances its versatility in cross-coupling reactions and other transformations. Its well-defined molecular framework ensures consistent performance in synthetic applications. The compound is typically characterized by high purity and stability under standard storage conditions, making it suitable for research and industrial use. Its properties are particularly advantageous for developing targeted bioactive molecules.

1-(5-amino-2-fluorophenyl)pentan-1-one structure

1864125-83-6 structure

Product Name:1-(5-amino-2-fluorophenyl)pentan-1-one

CAS No:1864125-83-6

MF:

MW:

CID:4625463

PubChem ID:132372584

Update Time:2025-06-19

1-(5-amino-2-fluorophenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(5-amino-2-fluorophenyl)pentan-1-one

1-(5-amino-2-fluorophenyl)pentan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM440258-250mg	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%+	250mg	$353	2023-03-25
Chemenu	CM440258-500mg	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%+	500mg	$648	2023-03-25
Chemenu	CM440258-1g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%+	1g	$822	2023-03-25
Enamine	EN300-1588845-0.05g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	0.05g	$174.0	2023-11-13
Enamine	EN300-1588845-0.1g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	0.1g	$257.0	2023-11-13
Enamine	EN300-1588845-0.25g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	0.25g	$367.0	2023-11-13
Enamine	EN300-1588845-0.5g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	0.5g	$579.0	2023-11-13
Enamine	EN300-1588845-1.0g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	1.0g	$743.0	2023-07-10
Enamine	EN300-1588845-2.5g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	2.5g	$1454.0	2023-11-13
Enamine	EN300-1588845-5.0g	1-(5-amino-2-fluorophenyl)pentan-1-one	1864125-83-6	95%	5.0g	$2152.0	2023-07-10

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Additional information on 1-(5-amino-2-fluorophenyl)pentan-1-one

Introduction to 1-(5-amino-2-fluorophenyl)pentan-1-one (CAS No. 1864125-83-6)

1-(5-amino-2-fluorophenyl)pentan-1-one, with the CAS number 1864125-83-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a fluorinated aromatic ring and a ketone functional group. The combination of these features makes it an interesting candidate for various biochemical and medicinal studies.

The molecular formula of 1-(5-amino-2-fluorophenyl)pentan-1-one is C₁₂H₁₄FN₂O, and its molecular weight is approximately 223.25 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 5-amino-2-fluorobenzaldehyde with pentanoic acid in the presence of a suitable reducing agent. This synthesis method has been optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

In terms of physical properties, 1-(5-amino-2-fluorophenyl)pentan-1-one is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups, including cell culture studies and in vitro assays.

The biological activity of 1-(5-amino-2-fluorophenyl)pentan-1-one has been the subject of several recent studies. One notable area of research involves its potential as an inhibitor of specific enzymes involved in cellular signaling pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against protein kinase C (PKC), a family of enzymes that play a crucial role in regulating cell proliferation, differentiation, and apoptosis.

Beyond its enzymatic inhibition properties, 1-(5-amino-2-fluorophenyl)pentan-1-one has also shown promise as an anti-inflammatory agent. In a study conducted by researchers at the University of California, it was found that this compound effectively reduces the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-(5-amino-2-fluorophenyl)pentan-1-one could have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(5-amino-2-fluorophenyl)pentan-1-one has been investigated for its potential neuroprotective properties. A study published in the journal Neuropharmacology demonstrated that this compound can protect neurons from oxidative stress-induced damage by upregulating the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). This neuroprotective effect makes it a promising candidate for the development of treatments for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The safety profile of 1-(5-amino-2-fluorophenyl)pentan-1-one has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further safety studies are required to fully understand its long-term effects and potential side effects in humans.

In conclusion, 1-(5-amino-2-fluorophenyl)pentan-1-one (CAS No. 1864125-83-6) is a versatile compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation into its therapeutic potential. Ongoing research continues to explore new avenues for its use, highlighting the importance of this compound in advancing our understanding of various biological processes and diseases.